Cas no 1802936-81-7 ((2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide)

(2E)-2,3-Diphenyl-N-(propan-2-yl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with two phenyl substituents. Its rigid, planar geometry and electron-rich aromatic systems make it a valuable intermediate in medicinal chemistry and material science applications. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in Michael additions, cycloadditions, and other transformations. The isopropyl amide moiety enhances solubility in organic solvents while maintaining stability under standard conditions. Its well-defined stereochemistry (E-configuration) ensures consistency in synthetic pathways. Researchers utilize this compound in the development of kinase inhibitors, polymer precursors, and liquid crystal materials, leveraging its structural versatility and synthetic accessibility.
(2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide structure
1802936-81-7 structure
Product Name:(2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide
CAS No:1802936-81-7
MF:C18H19NO
MW:265.349564790726
CID:5435600
Update Time:2025-05-24

(2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-2,3-diphenyl-N-propan-2-ylprop-2-enamide
    • (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide
    • Inchi: 1S/C18H19NO/c1-14(2)19-18(20)17(16-11-7-4-8-12-16)13-15-9-5-3-6-10-15/h3-14H,1-2H3,(H,19,20)/b17-13+
    • InChI Key: MAVLOCUHSSXSND-GHRIWEEISA-N
    • SMILES: C(NC(C)C)(=O)/C(/C1=CC=CC=C1)=C/C1=CC=CC=C1

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Additional information on (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide (CAS No. 1802936-81-7): Properties, Applications, and Market Trends

The compound (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide (CAS No. 1802936-81-7) is a specialized organic molecule gaining attention in pharmaceutical and material science research. Characterized by its α,β-unsaturated amide structure, this compound features a propenamide backbone with two phenyl groups and an isopropyl substituent, offering unique reactivity and functional versatility. Its E-configuration at the double bond is critical for stereoselective interactions, making it valuable in drug design and polymer chemistry.

Recent studies highlight the role of (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide as a potential pharmacophore in kinase inhibitors and anti-inflammatory agents. Researchers are exploring its hydrogen-bonding capacity and lipophilicity, which align with current trends in targeted drug delivery and bioavailability enhancement. The compound’s CAS No. 1802936-81-7 is frequently cited in patent filings related to small-molecule therapeutics, reflecting its commercial relevance.

From a synthetic perspective, (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide is synthesized via Knoevenagel condensation or amide coupling reactions, with yields optimized through green chemistry protocols. This aligns with the growing demand for sustainable synthesis methods, a hot topic in ACS Green Chemistry Institute discussions. Analytical techniques like HPLC and NMR confirm its purity, while computational models predict its ADMET properties—a key focus area for AI-driven drug discovery platforms.

Market analysts note rising interest in CAS 1802936-81-7 due to its applications in OLED materials and flexible electronics. Its conjugated system enables electron transport, addressing demands in wearable technology and energy-efficient displays. Suppliers increasingly list this compound under categories like high-performance additives and electronic-grade chemicals, responding to queries from R&D procurement teams.

Environmental and regulatory profiles of (2E)-2,3-diphenyl-N-(propan-2-yl)prop-2-enamide are under evaluation, particularly regarding biodegradability and OECD 407 compliance. These aspects resonate with ESG (Environmental, Social, and Governance) trends, where investors prioritize green certifications. FAQs in forums often inquire about its storage conditions (typically 2–8°C under inert gas) and handling precautions, reflecting user concerns about compound stability.

In conclusion, CAS No. 1802936-81-7 exemplifies the convergence of medicinal chemistry and advanced materials. Its dual utility in life sciences and nanotechnology positions it as a compound to watch, with innovation potential underscored by its patent activity and academic citations. Future research may explore its structure-activity relationships further, leveraging tools like CRISPR screening and quantum chemistry simulations.

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